4-(Azetidin-1-ylsulfonyl)-2-nitrophenol

• IUPAC Name: 4-(azetidin-1-ylsulfonyl)-2-nitrophenol
• InChI: InChI=1S/C9H10N2O5S/c12-9-3-2-7(6-8(9)11(13)14)17(15,16)10-4-1-5-10/h2-3,6,12H,1,4-5H2
• InChI Key: UKYLMZRFNSTUGW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)S(=O)(=O)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C9H10N2O5S
• Molecular Weight: 258.25 g/mol

Description

4-(Azetidin-1-ylsulfonyl)-2-nitrophenol is a nitrophenol derivative featuring a 2-nitrophenol core substituted at the 4-position with an azetidine sulfonyl group. The azetidine ring (a four-membered secondary amine) and sulfonyl moiety contribute to its unique physicochemical properties, distinguishing it from simpler nitrophenol isomers. Nitrophenols are aromatic compounds with a hydroxyl group (-OH) and nitro group (-NO₂) on a benzene ring, widely used as intermediates in pharmaceuticals, dyes, and agrochemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Azetidin-1-ylsulfonyl)-2-nitrophenol typically involves the following steps:

Formation of Azetidine Ring: The azetidine ring can be synthesized through cyclization reactions involving suitable precursors such as amino alcohols or azetidine derivatives.

Nitration: The nitrophenol moiety is introduced through nitration reactions using nitric acid or other nitrating agents.

Industrial Production Methods

Industrial production of 4-(Azetidin-1-ylsulfonyl)-2-nitrophenol may involve optimized reaction conditions to ensure high yield and purity. This includes the use of efficient catalysts, controlled temperature, and pressure conditions, as well as purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(Azetidin-1-ylsulfonyl)-2-nitrophenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The phenolic hydroxyl group can participate in substitution reactions to form ethers or esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are used.

Substitution: Alkyl halides or acyl chlorides are typical reagents for substitution reactions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Aminophenol derivatives.

Substitution: Ethers or esters of the phenolic hydroxyl group.

Scientific Research Applications

4-(Azetidin-1-ylsulfonyl)-2-nitrophenol has several scientific research applications:

Medicinal Chemistry: The compound is explored for its potential as an antiviral and antitumor agent.

Material Science: The compound’s unique structure makes it a candidate for developing new materials with specific properties, such as enhanced solubility or reactivity.

Chemical Synthesis: It is used as a building block in the synthesis of complex molecules, particularly in the construction of bicyclic beta-lactam carboxylic esters.

Mechanism of Action

The mechanism of action of 4-(Azetidin-1-ylsulfonyl)-2-nitrophenol involves its interaction with molecular targets such as enzymes or receptors. For instance, its antiviral activity is attributed to the inhibition of viral entry by interfering with the viral envelope proteins. In cancer cells, the compound disrupts the microtubular structure, leading to cell cycle arrest and apoptosis.

Comparison with Similar Compounds

Structural Analogs of 2-Nitrophenol Derivatives

The following table compares 4-(Azetidin-1-ylsulfonyl)-2-nitrophenol with structurally related nitrophenol derivatives:

Compound Name	Molecular Formula	Molecular Weight	Substituent at 4-Position	Key Properties/Applications
4-(Azetidin-1-ylsulfonyl)-2-nitrophenol	C₉H₁₀N₂O₅S	282.26 g/mol	Azetidin-1-ylsulfonyl (-SO₂-C₃H₆N)	High polarity, potential sulfonamide-like bioactivity
2-Nitrophenol (o-Nitrophenol)	C₆H₅NO₃	139.11 g/mol	-H	Water solubility: 0.2% at 20°C; used in dyes
4-(2-Hydroxyethyl)-2-nitrophenol	C₈H₉NO₄	183.16 g/mol	2-Hydroxyethyl (-CH₂CH₂OH)	Moderate solubility; sensor applications
4-(2,3-Difluorophenyl)-2-nitrophenol	C₁₂H₇F₂NO₃	263.19 g/mol	2,3-Difluorophenyl	Lipophilic; agrochemical intermediate

Key Observations:

• Polarity and Solubility: The azetidin-1-ylsulfonyl group increases molecular weight and polarity compared to unsubstituted 2-nitrophenol, likely reducing volatility but enhancing solubility in polar solvents. In contrast, 4-(2,3-difluorophenyl)-2-nitrophenol exhibits lipophilicity due to its fluorinated aryl group .
• Bioactivity : Sulfonamide groups (e.g., -SO₂-NR₂) are common in pharmaceuticals (e.g., antibacterial agents). The azetidine sulfonyl group may confer similar bioactivity, whereas 2-hydroxyethyl derivatives () are more suited for sensors due to their hydrogen-bonding capacity .

Comparison with Nitrophenol Isomers

The three nitrophenol isomers (2-, 3-, and 4-nitrophenol) differ in nitro group positioning, affecting acidity and solubility :

Isomer	pKa	Solubility in Water (g/100 mL)	Melting Point (°C)
2-Nitrophenol	7.23	0.2 (20°C)	45
3-Nitrophenol	8.36	1.3 (25°C)	97
4-Nitrophenol	7.15	1.6 (25°C)	114

• 4-(Azetidin-1-ylsulfonyl)-2-nitrophenol is expected to have a higher pKa than 2-nitrophenol due to electron-withdrawing effects of the sulfonyl group, though experimental data is lacking. Its solubility likely exceeds unsubstituted isomers due to enhanced polarity.